Cas no 2171668-90-7 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid
• CAS No: 2171668-90-7
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6484433
• PubChem ID: 165549824
• Update Time: 2025-05-22

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid
• 2171668-90-7
• EN300-1488036
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pent-4-ynoic acid

• Inchi： 1S/C25H24N2O5/c1-2-8-21(22(28)29)26-23(30)25(13-7-14-25)27-24(31)32-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h1,3-6,9-12,20-21H,7-8,13-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： QZIJOUNJOGHBHU-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC#C

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid: A Comprehensive Overview

The compound with CAS No. 2171668-90-7, known as 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a terminal alkyne moiety. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery and materials science. The unique strain energy associated with the cyclobutane ring provides opportunities for designing molecules with novel physical and chemical properties. In the case of this compound, the Fmoc group serves as a protective group, which is widely used in peptide synthesis to prevent unwanted side reactions during the assembly of complex molecules. The presence of the terminal alkyne further enhances its reactivity, making it suitable for click chemistry applications.

One of the most promising applications of this compound lies in its potential for click chemistry reactions. The terminal alkyne can undergo efficient cycloaddition reactions with azides or other strained alkynes, enabling the construction of robust chemical frameworks. This property has been exploited in recent research to develop new materials for drug delivery systems and advanced polymers. For instance, researchers have demonstrated that this compound can be used as a precursor for synthesizing biodegradable polymers with tunable mechanical properties.

In addition to its synthetic utility, this compound has shown interesting biological activity in preliminary studies. The Fmoc group, while primarily used as a protective group, has been reported to exhibit mild inhibitory effects on certain enzymes. This dual functionality—serving both as a protective group and an active moiety—makes this compound a valuable tool in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions and the subsequent installation of the Fmoc group via standard amide coupling protocols. Recent advancements in catalysis have enabled higher yields and improved stereocontrol in these reactions, making the synthesis more efficient and scalable.

From an environmental perspective, this compound represents a step towards more sustainable chemical synthesis. The use of renewable feedstocks and energy-efficient reaction conditions has been explored in its production, aligning with current trends in green chemistry. Furthermore, its biodegradability has been assessed under controlled conditions, showing promise for applications where environmental impact is a concern.

In conclusion, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid is a multifaceted compound with significant potential across various disciplines. Its unique structure, versatile functional groups, and promising applications make it an exciting subject for further research and development.